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Compound of Interest

Compound Name: Sodium oxamate

Cat. No.: B1682104

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Abstract

Sodium oxamate, a structural analog of pyruvate, is a well-characterized inhibitor of lactate
dehydrogenase (LDH), particularly isoform A (LDH-A).[1][2][3][4][5] By competitively inhibiting
the conversion of pyruvate to lactate, sodium oxamate disrupts anaerobic glycolysis, a
metabolic pathway frequently upregulated in cancer cells (the Warburg effect).[3] This targeted
inhibition of a key metabolic enzyme makes sodium oxamate a valuable tool in cancer
research and drug development for studying cellular metabolism and exploring novel
anticancer therapeutic strategies.[2] This guide provides detailed protocols for the preparation,
storage, and application of sodium oxamate stock solutions for both in vitro and in vivo
studies.
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Property Value

Reference

Oxamic acid sodium salt,

Synonyms Aminooxoacetic acid sodium [31[6]
salt

CAS Number 565-73-1 [3][6]
Molecular Formula C2H2NNaOs [3]
Molecular Weight 111.03 g/mol [3]
Appearance Crystalline solid, powder [6]
Purity >95% - 298% [6]
Melting Point ~300 °C

Solubility and Storage

Proper dissolution and storage are critical for maintaining the activity and stability of sodium

oxamate.
Solvent Solubility Comments
[5][7] Sonication may be
25.5 mg/mL (229.67 mM) to 75 i
Water required for complete
mg/mL (675.49 mM) ) ]
dissolution.[5]
PBS (pH 7.2) ~10 mg/mL [6]
DMSO Insoluble [518]
Ethanol Insoluble [71[8]

Storage Recommendations:

¢ Solid Form: Store at room temperature or -20°C for up to 3-4 years.[5][6][8]

e Stock Solutions: Aqueous solutions are not recommended for long-term storage; it is advised

to use them within one day.[6] For longer-term storage, aliquot stock solutions and store at
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-20°C for up to 1 month or -80°C for up to 1 year to avoid repeated freeze-thaw cycles.[5][8]

[°]

Experimental Protocols

Preparation of a 1 M Sodium Oxamate Aqueous Stock
Solution

o Weigh: Accurately weigh 111.03 mg of sodium oxamate powder.

» Dissolve: Add the powder to a sterile conical tube. Add approximately 800 uL of sterile,
purified water (e.g., Milli-Q or equivalent).

o Mix: Vortex thoroughly to dissolve the powder. If needed, sonicate the solution briefly to
ensure complete dissolution.[5]

o Adjust Volume: Once fully dissolved, add sterile water to a final volume of 1 mL.
» Sterilize: Filter the stock solution through a 0.22 um sterile filter into a new sterile tube.

» Store: Aliquot into smaller volumes and store at -20°C or -80°C.

Dilution for Cell Culture Experiments

For cell-based assays, the stock solution needs to be diluted to the desired working
concentration in the appropriate cell culture medium. Typical working concentrations can range
from 10 uM to 100 mM depending on the cell line and experimental design.[1][2][10]

Example: Preparing a 100 mM working solution from a 1 M stock:

o Aseptically add 100 pL of the 1 M sodium oxamate stock solution to 900 pL of sterile cell
culture medium.

* Mix gently by pipetting.

e This 100 mM working solution can be further diluted to achieve the final desired
concentration in your cell culture plates.
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Signaling Pathway and Experimental Workflow

Sodium oxamate's primary mechanism of action is the inhibition of LDH-A, which plays a
crucial role in the final step of anaerobic glycolysis.
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Caption: Inhibition of Lactate Dehydrogenase A (LDH-A) by Sodium Oxamate.

The following workflow outlines a typical experiment to assess the effect of sodium oxamate
on cell viability.
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Caption: Experimental workflow for assessing cell viability upon sodium oxamate treatment.

Quantitative Data Summary

The following table summarizes typical concentrations of sodium oxamate used in various
research applications.
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Incubation/Tre

L. Cell/Animal Concentration/
Application atment Reference
Model Dosage ]
Duration
Nasopharyngeal
In Vitro Cell .p g
) ) carcinoma (NPC) 10 uM 24-72 hours [11[2]
Proliferation
cells
In Vitro Cell CNE-1 and CNE-
0-100 mM 24 hours [11[2]
Cycle Arrest 2 cells
In Vitro
Apoptosis NPC cells 0-100 mM 48 hours [1][2]
Induction
_ 74.6 mM (24h),
In Vitro 1Cso
o CNE-1 cells 32.4 mM (48h), 24-72 hours [1]
Determination
17.8 mM (72h)
) 62.3 mM (24h),
In Vitro ICso
o CNE-2 cells 44.5 mM (48h), 24-72 hours [1]
Determination
31.6 mM (72h)
Female Balb/c Once daily,
In Vivo Tumor nude mice with intraperitoneal
- 750 mg/kg I [1]
Inhibition CNE-1 injection for 3
xenografts weeks
Conclusion

This guide provides a practical framework for the preparation and use of sodium oxamate

solutions in a research setting. Adherence to these protocols will help ensure the consistency

and reproducibility of experimental results. As with any chemical, researchers should consult

the safety data sheet (SDS) before handling and wear appropriate personal protective

equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxamate-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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